![molecular formula C11H14N2O2S B7514357 1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one](/img/structure/B7514357.png)
1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one, also known as TMC-1, is a chemical compound that has gained attention in the scientific community due to its potential uses in medical research. TMC-1 is a pyridinone derivative that has been synthesized and studied for its ability to inhibit the activity of certain enzymes.
Mechanism of Action
1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, it inhibits the activity of the enzyme thymidylate synthase, which is involved in the synthesis of DNA. By inhibiting this enzyme, this compound can slow or stop the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of thymidylate synthase, as well as other enzymes that are involved in DNA synthesis. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one in lab experiments is its ability to inhibit the activity of thymidylate synthase, which is involved in the growth and proliferation of cancer cells. This makes it a potentially useful tool for studying the mechanisms of cancer growth and developing new cancer treatments. However, one limitation of using this compound is that it may have off-target effects on other enzymes, which could complicate the interpretation of experimental results.
Future Directions
There are a number of potential future directions for the study of 1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one. One possibility is the development of new cancer treatments that target thymidylate synthase using this compound or similar compounds. Additionally, this compound could be studied further to determine its potential uses in the treatment of other diseases, such as Alzheimer's disease. Finally, future research could focus on developing new synthesis methods for this compound and other pyridinone derivatives.
Synthesis Methods
1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one can be synthesized through a multi-step process that involves the reaction of pyridine with an aldehyde, followed by the addition of a thiomorpholine group. The final step involves the introduction of a carbonyl group to the thiomorpholine, resulting in the formation of this compound.
Scientific Research Applications
1-Methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one has been studied for its potential uses in medical research, particularly in the field of cancer treatment. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been studied for its potential uses in the treatment of other diseases, such as Alzheimer's disease.
properties
IUPAC Name |
1-methyl-4-(thiomorpholine-4-carbonyl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2S/c1-12-3-2-9(8-10(12)14)11(15)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDGEZYZOPABCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=CC1=O)C(=O)N2CCSCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.